Cas no 392-92-7 (2,4-dibromo-6-(trifluoromethyl)phenol)

• Product Name: 2,4-dibromo-6-(trifluoromethyl)phenol
• CAS No: 392-92-7
• MF: C₇H₃Br₂F₃O
• MW: 319.901331186295
• CID: 1504079
• PubChem ID: 13784442
• Update Time: 2025-04-21

2,4-dibromo-6-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-(trifluoromethyl)phenol
• Phenol, 2,4-dibromo-6-(trifluoromethyl)-
• TL8007252
• 3.5-Dibrom-2-hydroxy-1-trifluormethyl-benzol
• AGN-PC-00NZ00
• 2,4-Dibromo-6-trifluoromethylphenol
• CTK8I5658
• SureCN282136
• 2,4-Dibrom-6-trifluormethyl-phenol
• 4,6-Dibrom-2-trifluormethylphenol
• 2,4-dibromo-6-trifluoromethyl-phenol
• Phenol, 2,4-dibromo-6-(trifluoromethyl)-; TL8007252; 3.5-Dibrom-2-hydroxy-1-trifluormethyl-benzol; AGN-PC-00NZ00; 2,4-Dibromo-6-trifluoromethylphenol; CTK8I5658; 2,4-dibromo-6-trifluoromethylphenol; SureCN282136; 2,4-Dibrom-6-trifluormethyl-phenol; 4,6-Dibrom-2-trifluormethylphenol; 2,4-dibromo-6-trifluoromethyl-phenol;
• AKOS027322899
• CS-0191584
• DJPAQOCIUDXBHK-UHFFFAOYSA-N
• SCHEMBL282136
• DTXSID40549403
• 392-92-7
• E90467
• MFCD11226207
• EN300-1267291
• Z1269179089

• Inchi： 1S/C7H3Br2F3O/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2,13H
• InChI Key： DJPAQOCIUDXBHK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1O)Br

Computed Properties

• Exact Mass: 317.85019
• Monoisotopic Mass: 317.85027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23